Cas no 171259-64-6 (L-Proline, 1-[(3b,20b)-3-[[(S)-6-deoxy-2-O-[(S)-6-deoxy-6-[2-(methoxycarbonyl)-1-pyrrolidinyl]-6-oxo-b-D-glucopyranosyl]-6-[2-(methoxycarbonyl)-1-pyrrolidinyl]-6-oxo-a-D-glucopyranosyl]oxy]-11,29-dioxoolean-12-en-29-yl]-,methyl ester (9CI))

• Product Name: L-Proline, 1-[(3b,20b)-3-[[(S)-6-deoxy-2-O-[(S)-6-deoxy-6-[2-(methoxycarbonyl)-1-pyrrolidinyl]-6-oxo-b-D-glucopyranosyl]-6-[2-(methoxycarbonyl)-1-pyrrolidinyl]-6-oxo-a-D-glucopyranosyl]oxy]-11,29-dioxoolean-12-en-29-yl]-,methyl ester (9CI)
• CAS No: 171259-64-6
• MF: C₆₀H₈₉N₃O₁₉
• MW: 1156.35737967491
• CID: 200355
• PubChem ID: 3075065
• Update Time: 2025-04-19

L-Proline, 1-[(3b,20b)-3-[[(S)-6-deoxy-2-O-[(S)-6-deoxy-6-[2-(methoxycarbonyl)-1-pyrrolidinyl]-6-oxo-b-D-glucopyranosyl]-6-[2-(methoxycarbonyl)-1-pyrrolidinyl]-6-oxo-a-D-glucopyranosyl]oxy]-11,29-dioxoolean-12-en-29-yl]-,methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-[(3b,20b)-3-[[(S)-6-deoxy-2-O-[(S)-6-deoxy-6-[2-(methoxycarbonyl)-1-pyrrolidinyl]-6-oxo-b-D-glucopyranosyl]-6-[2-(methoxycarbonyl)-1-pyrrolidinyl]-6-oxo-a-D-glucopyranosyl]oxy]-11,29-dioxoolean-12-en-29-yl]-,methyl ester (9CI)
• L-Proline, 1-[(3b,20b)-3-[[(S)-6-deoxy-2-O-[(S)-6-deoxy-6-[2-(methoxycarbonyl)-1-pyrrolidinyl]...
• L-Proline, 1-[(3b,20b)-3-[[(S)-6-deoxy-2-O-[(S)-6-deoxy-6-[2-(methoxycarbonyl)-1-pyrrolidinyl]-6-oxo-b-D-glucopyranosyl]-6-[2
• L-Proline, 1-[(3b,20b)-3-[[(S)-6-deoxy-2-O-[(S)-6-deoxy-6-[2-(methoxycarbonyl)-1-pyrrolidinyl]-6-oxo-b-D-glucopyranosyl]-6-[2-(methoxycarbonyl)-1-pyrrolidinyl]-6-oxo-a-D-glucopyranosyl]oxy]-11,29-diox
• methyl (2S)-1-[(2S,3S,4S,5R,6R)-6-[(2S,3R,4S,5S,6S)-2-[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-[(2S)-2-methoxycarbonylpyrrolidine-1-carbonyl]-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,
• L-Proline, 1-((3-beta,20-beta)-3-(((S)-6-deoxy-2-O-((S)-6-deoxy-6-(2-(methoxycarbonyl)-1-pyrrolidinyl)-6-oxo-beta-D-glucopyranosyl)-6-(2-(methoxycarbonyl)-1-pyrrolidinyl)-6-oxo-alpha-D-glucopyranosyl)oxy)-11,29-dioxoolean-12-en-29-yl)-, methyl ester
• methyl (2S)-1-{[(2S,3S,4S,5R,6S)-3,4-dihydroxy-6-{[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-{[(2S)-2-(methoxycarbonyl)pyrrolidin-1-yl]carbonyl}-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-1,2,
• methyl (2S)-1-[(2S,4aR,6aS,6aS,6bR,8aS,10S,12aS,14bR)-10-[(2S,3R,4S,5S ,6S)-4,5-dihydroxy-6-[(2S)-2-methoxycarbonylpyrrolidine-1-carbonyl]-3- [(2R,3R,4S,5S,6S)-3,4,5-trihydroxy-6-[(2S)-2-methoxycarbonylpyrrolidin e-1-carbonyl]oxan-2-yl]oxy-oxan-2-yl]oxy-2,4a,6a,6b,9,9,12a-heptamethy l-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carbon yl]pyrrolidine-2-carboxylate
• 171259-64-6

• Inchi： 1S/C60H89N3O19/c1-55(2)36-17-20-60(7)46(35(64)28-30-31-29-57(4,22-21-56(31,3)23-24-59(30,60)6)54(75)63-27-13-16-34(63)51(74)78-10)58(36,5)19-18-37(55)79-53-45(41(68)40(67)44(81-53)48(71)62-26-12-15-33(62)50(73)77-9)82-52-42(69)38(65)39(66)43(80-52)47(70)61-25-11-14-32(61)49(72)76-8/h28,31-34,36-46,52-53,65-69H,11-27,29H2,1-10H3/t31-,32-,33-,34-,36-,37-,38-,39-,40-,41-,42+,43-,44-,45+,46+,52-,53-,56+,57-,58-,59+,60+/m0/s1
• InChI Key： YTKUNMJJLLHRHL-BUPCEYEYSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](C(N2CCC[C@H]2C(=O)OC)=O)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(N2CCC[C@H]2C(=O)OC)=O)O1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C)CC[C@@](C(N6CCC[C@H]6C(=O)OC)=O)(C)C[C@H]5C4=CC([C@@H]32)=O)C1(C)C

Computed Properties

• Exact Mass: 1155.609
• Monoisotopic Mass: 1155.609
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 82
• Rotatable Bond Count: 13
• Complexity: 2580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 295Ų

Experimental Properties

• Density: 1.37
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.61